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The ability to distinguish a dental restoration from the surrounding tooth structure on a

radiograph is a critical aspect of restorative dentistry. This property, known as radiopacity, is

essential for the diagnosis of secondary caries, assessment of marginal integrity, and detection

of voids.[1][2] This guide provides a comparative evaluation of the radiopacity of various

posterior composite resins, supported by experimental data, to aid researchers and dental

professionals in material selection.

All dental composites evaluated in the cited studies meet the minimum requirements set by the

International Organization for Standardization (ISO) 4049, which stipulates that the radiopacity

should be equal to or greater than that of the same thickness of aluminum.[1][3][4] For clinical

diagnosis, a radiopacity equal to or slightly greater than enamel is often considered ideal for

detecting recurrent caries.[5]

Quantitative Comparison of Radiopacity
The radiopacity of dental composites is primarily influenced by the type and concentration of

inorganic filler particles.[6] Elements with high atomic numbers, such as barium, strontium,

zirconium, and ytterbium, are incorporated into the filler to increase the material's ability to

absorb X-rays.[3][7] The following table summarizes the radiopacity values for a range of

commercially available posterior composite materials, expressed as an equivalent thickness of

aluminum (mm Al).
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Composite
Resin

Manufacturer Type
Radiopaque
Filler
Composition

Radiopacity
(mm Al)

Tetric N-Ceram

Bulk Fill
Ivoclar Vivadent Bulk-fill

Barium glass,

Ytterbium

trifluoride

11.05[3]

Filtek One Bulk

Fill
3M Bulk-fill

Zirconia, Silica,

Ytterbium

trifluoride

clusters

9.55[3], 3.1[7][8]

Aura Bulk Fill SDI Limited Bulk-fill Not specified 9.52[3]

Opus Bulk Fill
FGM Dental

Group
Bulk-fill

Silanized silicon

dioxide
8.73[3]

Charisma

Diamond
Kulzer Universal Not specified ~6.65[5]

Neo Spectra ST Dentsply Sirona Universal Not specified ~6.48[5]

Venus Bulk Flow

ONE
Kulzer Bulk-fill Flowable Not specified

>250% Al (~2.5

mm Al)[9][10]

Beautifil Bulk

Flowable
Shofu Bulk-fill Flowable Not specified 2.96[11][12]

x-tra base bulk

fill
VOCO Bulk-fill Flowable Not specified 2.92[11][12]

SureFil SDR

Flow+
Dentsply Sirona Bulk-fill Flowable

Strontium

alumino-fluoro-

silicate glass,

Ytterbium

fluoride

2.89[11][12]

Filtek Bulk Fill

Flow
3M Bulk-fill Flowable Not specified 2.51[11][12]

Omnichroma Tokuyama Dental Universal Not specified
Low to

average[1][6]
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Filtek Universal 3M Universal Not specified

Highest among

tested universal

composites[1]

Esthet-X HD Dentsply Sirona Micro-matrix

Barium

fluoroborosilicate

glass, Nanofiller

silica

Average[6][13]

Note: Radiopacity values for the same material can vary between studies due to differences in

experimental setups and measurement techniques.

Experimental Protocols
The evaluation of composite radiopacity generally follows a standardized laboratory protocol,

adhering to ISO 4049 guidelines. A detailed summary of a typical experimental methodology is

provided below.

Specimen Preparation
Molding: Disc-shaped specimens of each composite material are fabricated using

standardized molds, typically with a diameter of 5-10 mm and a thickness of 1-2 mm.[4][11]

[12][14]

Curing: The composite material is placed into the mold, pressed between two glass plates to

ensure a flat and uniform surface, and light-cured according to the manufacturer's

instructions.[11]

Control Groups: For comparison, specimens of human enamel and dentin are prepared in

the same dimensions. An aluminum step wedge with varying thicknesses (e.g., 1-10 mm in 1

mm increments) is used as a calibration standard.[3][4][11][14]

Radiographic Imaging
Setup: The composite specimens, enamel/dentin sections, and the aluminum step wedge

are placed on a digital radiographic sensor (e.g., CCD or phosphor plate).[3][11][12][14]
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Exposure: Radiographs are taken using a dental X-ray unit with standardized settings for

kilovoltage peak (kVp), milliamperage (mA), exposure time, and source-to-sensor distance.

[11][14]

Data Analysis
Image Processing: The digital radiographic images are imported into imaging software (e.g.,

ImageJ).[1]

Gray Value Measurement: The mean gray value (MGV) is measured for each composite

specimen, each step of the aluminum wedge, and the enamel and dentin controls.[3][12]

Calibration Curve: A calibration curve is generated by plotting the MGV of each step of the

aluminum wedge against its known thickness.

Radiopacity Calculation: The MGV of each composite specimen is then used to calculate its

equivalent radiopacity in millimeters of aluminum (mm Al) by interpolation from the calibration

curve.[11][12]

Statistical Analysis: Statistical tests (e.g., ANOVA) are performed to compare the radiopacity

values among the different composite materials.[3]

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for the comparative evaluation of posterior

composite radiopacity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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